Cas no 2034549-27-2 (3-chloro-2-methyl-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylbenzene-1-sulfonamide)

• Product Name: 3-chloro-2-methyl-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylbenzene-1-sulfonamide
• CAS No: 2034549-27-2
• MF: C₁₇H₁₇ClN₄O₂S
• MW: 376.860481023788
• CID: 6213398
• PubChem ID: 121018967
• Update Time: 2025-06-14

3-chloro-2-methyl-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-methyl-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylbenzene-1-sulfonamide
• 3-chloro-2-methyl-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)benzenesulfonamide
• 3-chloro-2-methyl-N-[1-phenyl-2-(triazol-2-yl)ethyl]benzenesulfonamide
• F6514-6868
• 3-chloro-2-methyl-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]benzene-1-sulfonamide
• AKOS026693079
• 2034549-27-2

• Inchi： 1S/C17H17ClN4O2S/c1-13-15(18)8-5-9-17(13)25(23,24)21-16(12-22-19-10-11-20-22)14-6-3-2-4-7-14/h2-11,16,21H,12H2,1H3
• InChI Key： YYCQCQUGSVOWLV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)S(NC(C1C=CC=CC=1)CN1N=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 376.0760747g/mol
• Monoisotopic Mass: 376.0760747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 85.3Ų

Additional information on 3-chloro-2-methyl-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylbenzene-1-sulfonamide

Recent Advances in the Study of 3-chloro-2-methyl-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylbenzene-1-sulfonamide (CAS: 2034549-27-2)

The compound 3-chloro-2-methyl-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylbenzene-1-sulfonamide (CAS: 2034549-27-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel sulfonamide-based therapeutics. Sulfonamides are well-known for their broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. The incorporation of the 1,2,3-triazole moiety in this compound further enhances its potential for targeted interactions with biological macromolecules, such as enzymes and receptors.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 3-chloro-2-methyl-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylbenzene-1-sulfonamide via a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. The researchers reported a high yield (85%) and excellent purity (>98%), making this synthetic route highly suitable for large-scale production. The compound's structural characterization was confirmed using NMR spectroscopy and high-resolution mass spectrometry (HRMS).

In terms of biological activity, preliminary in vitro assays have shown that this compound exhibits potent inhibitory effects against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in various cancer types. These findings suggest its potential as a targeted therapy for hypoxic tumors. Additionally, molecular docking studies revealed strong binding interactions with the active site of these enzymes, further supporting its mechanism of action.

Another significant development is the compound's application in antimicrobial research. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that 3-chloro-2-methyl-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylbenzene-1-sulfonamide displayed notable activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) in the low micromolar range. This positions the compound as a potential candidate for addressing the growing challenge of antibiotic resistance.

Despite these promising results, further research is needed to fully elucidate the compound's pharmacokinetic and toxicological profiles. Current studies are underway to evaluate its in vivo efficacy and safety in animal models, which will be critical for advancing its development as a therapeutic agent. Researchers are also exploring its potential in combination therapies to enhance its efficacy and reduce the likelihood of resistance development.

In conclusion, 3-chloro-2-methyl-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylbenzene-1-sulfonamide (CAS: 2034549-27-2) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activities, make it a valuable candidate for further investigation. Continued research efforts will be essential to unlock its full therapeutic potential and address the unmet medical needs in oncology and infectious diseases.